2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate
Overview
Description
2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate is a chemical compound known for its unique structural properties and reactivity. This compound features a trifluoromethyl group and a cyclobutene ring, making it an interesting subject for various chemical studies and applications.
Preparation Methods
The synthesis of 2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate typically involves the reaction of 3-arylpropargyl chlorides with carbon monoxide in the presence of palladium or platinum complexes . The reaction conditions often require pressurized carbon monoxide and specific catalysts to facilitate the formation of the desired product.
Chemical Reactions Analysis
2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Common reagents used in these reactions include palladium or platinum complexes, carbon monoxide, and various oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action for 2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate involves its interaction with molecular targets through its trifluoromethyl group and cyclobutene ring. These interactions can influence various biochemical pathways and reactions, making it a valuable compound for studying molecular mechanisms .
Comparison with Similar Compounds
Similar compounds to 2,4,4-Trifluoro-3-oxocyclobut-1-en-1-yl sulfurofluoridate include:
4,4,4-Trifluoro-1-(2-naphthyl)-1,3-butanedione: Known for its use in photonic and optical materials.
1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)piperidine-4-carboxylic acid: Used in various chemical synthesis applications.
The uniqueness of this compound lies in its specific structural features and reactivity, which differentiate it from other trifluoromethyl-containing compounds.
Properties
CAS No. |
62344-63-2 |
|---|---|
Molecular Formula |
C4F4O4S |
Molecular Weight |
220.10 g/mol |
IUPAC Name |
1,3,3-trifluoro-2-fluorosulfonyloxy-4-oxocyclobutene |
InChI |
InChI=1S/C4F4O4S/c5-1-2(9)4(6,7)3(1)12-13(8,10)11 |
InChI Key |
JUDPQMILCPMXOJ-UHFFFAOYSA-N |
Canonical SMILES |
C1(=C(C(C1=O)(F)F)OS(=O)(=O)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
